cefazolin delta-3-methyl ester
cefazolin delta-3-methyl ester
Brand Name:
Vulcanchem
CAS No.:
117929-10-9
VCID:
VC0045380
InChI:
InChI=1S/C15H16N8O4S3/c1-7-18-19-15(30-7)29-5-8-4-28-13-10(12(25)23(13)11(8)14(26)27-2)17-9(24)3-22-6-16-20-21-22/h4,6,10-11,13H,3,5H2,1-2H3,(H,17,24)/t10-,11?,13-/m1/s1
SMILES:
CC1=NN=C(S1)SCC2=CSC3C(C(=O)N3C2C(=O)OC)NC(=O)CN4C=NN=N4
Molecular Formula:
C15H16N8O4S3
Molecular Weight:
468.5 g/mol
cefazolin delta-3-methyl ester
CAS No.: 117929-10-9
Main Products
VCID: VC0045380
Molecular Formula: C15H16N8O4S3
Molecular Weight: 468.5 g/mol
| CAS No. | 117929-10-9 |
|---|---|
| Product Name | cefazolin delta-3-methyl ester |
| Molecular Formula | C15H16N8O4S3 |
| Molecular Weight | 468.5 g/mol |
| IUPAC Name | methyl (6R,7R)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate |
| Standard InChI | InChI=1S/C15H16N8O4S3/c1-7-18-19-15(30-7)29-5-8-4-28-13-10(12(25)23(13)11(8)14(26)27-2)17-9(24)3-22-6-16-20-21-22/h4,6,10-11,13H,3,5H2,1-2H3,(H,17,24)/t10-,11?,13-/m1/s1 |
| Standard InChIKey | VWSAVDPCHLJLPI-IAUSTGCCSA-N |
| Isomeric SMILES | CC1=NN=C(S1)SCC2=CS[C@@H]3[C@@H](C(=O)N3C2C(=O)OC)NC(=O)CN4C=NN=N4 |
| SMILES | CC1=NN=C(S1)SCC2=CSC3C(C(=O)N3C2C(=O)OC)NC(=O)CN4C=NN=N4 |
| Canonical SMILES | CC1=NN=C(S1)SCC2=CSC3C(C(=O)N3C2C(=O)OC)NC(=O)CN4C=NN=N4 |
| Synonyms | cefazolin delta-3-methyl ester |
| PubChem Compound | 3082890 |
| Last Modified | Nov 11 2021 |
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